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Compound of Interest

Compound Name: Triethyl orthoacetate

Cat. No.: B044248 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility

characteristics of triethyl orthoacetate in various organic solvents. This information is critical

for its application in organic synthesis, pharmaceutical development, and other laboratory

settings where it is used as a reagent and a water scavenger.

Core Physical and Chemical Properties
Triethyl orthoacetate, with the chemical formula CH₃C(OC₂H₅)₃, is a colorless liquid with a

characteristic pungent odor.[1] It is recognized for its role in the Johnson-Claisen

rearrangement and for introducing the acetate group to alcohols.[2][3] Key physical properties

are summarized below.

Property Value

Molecular Formula C₈H₁₈O₃

Molecular Weight 162.23 g/mol

Density 0.885 g/mL at 25 °C[2]

Boiling Point 142 °C[1]

Refractive Index n20/D 1.396[2]

Flash Point 39 °C (102.2 °F)
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Solubility Data
Triethyl orthoacetate is widely reported to be soluble in a range of common organic solvents.

While precise quantitative solubility data (e.g., g/100 mL) is not extensively available in

published literature, its miscibility with several organic solvents has been noted. Miscibility

refers to the ability of two liquids to mix in all proportions, forming a homogeneous solution.

The following table summarizes the qualitative solubility and miscibility of triethyl orthoacetate
in various solvents.

Solvent IUPAC Name Solubility/Miscibility

Alcohol Ethanol Soluble / Miscible[4][5][6]

Ether Diethyl ether Soluble / Miscible[4][5][6]

Benzene Benzene Soluble[4][5][6]

Chloroform Trichloromethane Soluble[3]

Ethyl Acetate Ethyl acetate Soluble[3]

Water Water
Slightly Soluble / Slightly

Miscible[7]

Experimental Protocols
The determination of solubility or miscibility of a liquid like triethyl orthoacetate in an organic

solvent is a fundamental experimental procedure. Below is a generalized protocol for

determining the miscibility of two liquids.

Protocol: Determination of Liquid-Liquid Miscibility by
Visual Observation
Objective: To determine if triethyl orthoacetate is miscible in a given organic solvent at

ambient temperature.

Materials:
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Triethyl orthoacetate

Test solvent (e.g., ethanol, diethyl ether, etc.)

Graduated cylinders or pipettes

Test tubes or small flasks with stoppers

Vortex mixer or shaker

Procedure:

Preparation: Ensure all glassware is clean and dry to prevent contamination. Perform the

experiment in a well-ventilated fume hood, as triethyl orthoacetate and many organic

solvents are volatile and flammable.

Initial Mixture: In a clean, dry test tube, add a specific volume of the test solvent (e.g., 5 mL).

Addition of Solute: To the solvent, add an equal volume (5 mL) of triethyl orthoacetate.

Mixing: Stopper the test tube and securely invert it several times or use a vortex mixer for

30-60 seconds to ensure thorough mixing.

Observation: Allow the mixture to stand undisturbed for a few minutes. Observe the mixture

against a well-lit background.

Miscible: If the resulting mixture is a single, clear, homogeneous phase with no visible

interface, the two liquids are considered miscible.

Immiscible: If two distinct layers form, the liquids are immiscible. Note the relative

positions of the layers to infer relative densities.

Partially Miscible: If the mixture initially appears homogeneous but then separates into two

phases upon standing, or if one liquid dissolves to a limited extent, the liquids are partially

miscible.

Varying Proportions (Optional): To confirm miscibility across all proportions, the experiment

can be repeated with different volume ratios of triethyl orthoacetate to the solvent (e.g., 1:9,
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1:4, 3:2, etc.).

Documentation: Record the solvent used, the volumes, the temperature, and the

observations (miscible, immiscible, or partially miscible).

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for determining the miscibility of triethyl
orthoacetate with an organic solvent.
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Workflow for Determining Liquid-Liquid Miscibility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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